Cas no 4719-69-1 (N-(2-chlorobenzyl)-3-nitropyridin-2-amine)
4719-69-1 structure
Product Name:N-(2-chlorobenzyl)-3-nitropyridin-2-amine
CAS No:4719-69-1
MF:C12H10ClN3O2
MW:263.679701328278
CID:1523545
PubChem ID:5221851
Update Time:2025-04-21
N-(2-chlorobenzyl)-3-nitropyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(2-chlorobenzyl)-3-nitropyridin-2-amine
- N-[(2-chlorophenyl)methyl]-3-nitropyridin-2-amine
- N-[(2-chlorophenyl)methyl]-3-nitro-pyridin-2-amine
- MFCD00664924
- 339028-02-3
- AKOS005100383
- 8F-355S
- Oprea1_326542
- 4719-69-1
- DTXSID50411102
- N-(2-chlorobenzyl)-3-nitro-2-pyridinamine
-
- Inchi: 1S/C12H10ClN3O2/c13-10-5-2-1-4-9(10)8-15-12-11(16(17)18)6-3-7-14-12/h1-7H,8H2,(H,14,15)
- InChI Key: SQDPVHRCUACLHP-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CNC1C(=CC=CN=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 263.0463
- Monoisotopic Mass: 263.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.7A^2
- XLogP3: 3.7
Experimental Properties
- Density: 1.413g/cm3
- Boiling Point: 416.2ºC at 760 mmHg
- Flash Point: 205.5ºC
- Refractive Index: 1.672
- PSA: 68.06
- LogP: 3.85150
N-(2-chlorobenzyl)-3-nitropyridin-2-amine Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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